
An In-depth Technical Guide to the Chemical
Properties of Cannabicitran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cannabicitran

Cat. No.: B163044 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical properties of Cannabicitran (CBT), a lesser-known

phytocannabinoid found in Cannabis sativa. This document details its molecular structure,

physicochemical properties, synthesis, and biological interactions, presenting data in a

structured and accessible format.

Chemical and Physical Properties
Cannabicitran is a non-psychoactive cannabinoid that exists as a racemic mixture, meaning it

contains equal amounts of two enantiomers (mirror-image isomers).[1][2] Its chemical

properties are distinct from more well-known cannabinoids like THC and CBD.

Quantitative Data Summary
The following table summarizes the key quantitative chemical and physical properties of

Cannabicitran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b163044?utm_src=pdf-interest
https://www.benchchem.com/product/b163044?utm_src=pdf-body
https://www.benchchem.com/product/b163044?utm_src=pdf-body
https://www.researchgate.net/publication/355156009_Calculated_and_Experimental_1_H_and_13_C_NMR_Assignments_for_Cannabicitran
https://www.gvbbiopharma.com/unlocking-the-potential-of-cannabicitran-cbt-c/
https://www.benchchem.com/product/b163044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₂₁H₃₀O₂ [3][4][5]

Molecular Weight 314.5 g/mol [3][4][5]

IUPAC Name

(1R,4S,13R)-1,5,5-trimethyl-9-

pentyl-6,15-

dioxatetracyclo[9.3.1.0⁴,¹³.0⁷,¹²]

pentadeca-7(12),8,10-triene

[4]

CAS Number 31508-71-1 [4][5]

Solubility Soluble in methanol (10 mg/ml) [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 4 [5]

Complexity 445 [3]

Monoisotopic Mass 314.224580195 Da [3]

Biosynthesis and Synthesis
Biosynthesis
Cannabicitran is biosynthesized in the cannabis plant from Cannabichromene (CBC).[6] This

process involves an intramolecular cyclization of CBC.

Cannabichromene (CBC) Cannabicitran (CBT)

Intramolecular
Cyclization
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Biosynthesis of Cannabicitran from Cannabichromene.

Chemical Synthesis
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A patented method for synthesizing Cannabicitran involves the reaction of citral with a

modified resorcinol in the presence of an amine catalyst, followed by heating.[7]

Experimental Protocol: Synthesis of Cannabicitran

Materials:

Citral

Olivetol (or other modified resorcinol)

Amine catalyst (e.g., pyrrolidine)

Anhydrous solvent (e.g., toluene)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve the modified resorcinol in the

anhydrous solvent.

Add the amine catalyst to the solution.

Slowly add citral to the reaction mixture.

Heat the mixture to a specific temperature (e.g., 60-120°C) and maintain for a defined period

(e.g., 30 minutes to several hours) to facilitate the initial condensation reaction.[7]

After the initial reaction, the temperature is typically increased (e.g., to at least 120°C) to

promote the cyclization to Cannabicitran.[7]

Monitor the reaction progress using an appropriate analytical technique such as Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

Purify the crude product using column chromatography to isolate Cannabicitran.
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Analytical Characterization
Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy: Complete ¹H and ¹³C NMR assignments

for Cannabicitran have been reported.[8] These data are crucial for the structural elucidation

and purity assessment of the compound.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of Cannabicitran, aiding in its identification.

Experimental Workflow for Isolation and Analysis
The following diagram illustrates a general workflow for the isolation and analysis of

Cannabicitran from a cannabis extract.
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Workflow for Isolation and Analysis of Cannabicitran.
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Biological Activity and Signaling Pathways
Cannabicitran has been shown to reduce intraocular pressure in rabbits, suggesting potential

therapeutic applications for glaucoma.[9] This effect is thought to be mediated through its

agonist activity at the G protein-coupled receptor 18 (GPR18), also known as the N-arachidonyl

glycine (NAGly) receptor.[9]

GPR18 Signaling Pathway
Activation of GPR18 by ligands can lead to the activation of Gαi/o and Gαq protein signaling

pathways. This can result in downstream effects such as calcium mobilization and modulation

of adenylyl cyclase activity.
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Simplified GPR18 Signaling Pathway Activated by Cannabicitran.
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Conclusion
Cannabicitran is a structurally unique cannabinoid with distinct chemical properties and

emerging therapeutic potential. This guide provides a foundational understanding for

researchers and professionals in drug development, summarizing the current knowledge of its

chemistry and biological activity. Further research is warranted to fully elucidate the

pharmacological profile and therapeutic applications of this intriguing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. gvbbiopharma.com [gvbbiopharma.com]

3. gvbbiopharma.com [gvbbiopharma.com]

4. Cannabicitran | C21H30O2 | CID 101820920 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. caymanchem.com [caymanchem.com]

6. unodc.org [unodc.org]

7. Calculated and experimental 1 H and 13 C NMR assignments for cannabicitran - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. scispace.com [scispace.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Cannabicitran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163044#what-are-the-chemical-properties-of-
cannabicitran]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b163044?utm_src=pdf-body
https://www.benchchem.com/product/b163044?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/355156009_Calculated_and_Experimental_1_H_and_13_C_NMR_Assignments_for_Cannabicitran
https://www.gvbbiopharma.com/unlocking-the-potential-of-cannabicitran-cbt-c/
https://www.gvbbiopharma.com/what-is-cannabicitran-a-cbt-guide/
https://pubchem.ncbi.nlm.nih.gov/compound/Cannabicitran
https://www.caymanchem.com/product/37475/cannabicitran
https://www.unodc.org/documents/scientific/Recommended_methods_for_the_Identification_and_Analysis_of_Cannabis_and_Cannabis_products.pdf
https://pubmed.ncbi.nlm.nih.gov/34617621/
https://pubmed.ncbi.nlm.nih.gov/34617621/
https://cdn.caymanchem.com/cdn/msds/21295m.pdf
https://scispace.com/pdf/the-biosynthesis-of-the-cannabinoids-ibvkzmoxte.pdf
https://www.benchchem.com/product/b163044#what-are-the-chemical-properties-of-cannabicitran
https://www.benchchem.com/product/b163044#what-are-the-chemical-properties-of-cannabicitran
https://www.benchchem.com/product/b163044#what-are-the-chemical-properties-of-cannabicitran
https://www.benchchem.com/product/b163044#what-are-the-chemical-properties-of-cannabicitran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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